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Compound of Interest

Compound Name: 5-Iodouridine

Cat. No.: B031010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available quantitative rapid

test kits for iodine analysis, alongside the gold-standard laboratory method, iodometric titration.

The information presented is intended to assist researchers, scientists, and drug development

professionals in selecting the most appropriate method for their specific needs, considering

factors such as analytical performance, user-friendliness, and field applicability. All data is

supported by published experimental findings.

Comparison of Performance Characteristics
The performance of various quantitative rapid test kits for iodine analysis has been rigorously

evaluated in several studies. The following table summarizes the key quantitative performance

metrics for prominent kits, compared with the standard iodometric titration method.
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Method/K
it

Detection
Principle

Linearity
Range
(mg/kg)

Limit of
Detection
(LOD)
(mg/kg)

Limit of
Quantific
ation
(LOQ)
(mg/kg)

Intra-
assay
Precision
(CV%)

Inter-
assay
Precision
(CV%)

Iodometric

Titration

Redox

Titration

Sample

dependent
- - < 5% < 5%

iCheck™

Iodine

Colorimetri

c (Starch-

Iodine)

5 - 75[1] 5.7[2] 6.3[2] 0.5 - 0.9[1] 1.5 - 2.5[1]

I-Reader®

Colorimetri

c (Starch-

Iodine)

Up to

~95[2]

Not

determined

Not

determined
2.1 - 4.4 -

WYD™

Iodine

Checker

Colorimetri

c (Starch-

Iodine)

10 - 80[3] - -

< 2% (at

50 mg/kg)

[4]

-

saltPAD™

Paper-

based

Colorimetri

c

1 - 100[5] 0[2] 0[2] - -

ID-ERTK™

Colorimetri

c (Starch-

Iodine)

Up to 50[2]
Not

determined

Not

determined
- -

CV: Coefficient of Variation

Experimental Protocols
Detailed methodologies are crucial for reproducing and validating analytical results. Below are

the experimental protocols for the reference method of iodometric titration and a general

protocol for quantitative rapid test kits based on the starch-iodine colorimetric method.

Iodometric Titration for Iodine in Salt
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This method is the established reference for the quantification of iodine in salt.[6]

Principle: The iodate in the salt is reduced to iodine by potassium iodide in an acidic solution.

The liberated iodine is then titrated with a standardized sodium thiosulfate solution using a

starch indicator.

Reagents:

Potassium iodide (KI), 10% solution

Sulfuric acid (H₂SO₄), 2N solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution, 0.005 N

Starch indicator solution, 1% (freshly prepared)

Distilled water

Procedure:

Accurately weigh 10 g of the salt sample and dissolve it in 50 mL of distilled water in a

conical flask.[7][8]

Add 1 mL of 2N sulfuric acid and 5 mL of 10% potassium iodide solution. The solution will

turn yellow if iodine is present.[7][8]

Stopper the flask and keep it in the dark for 10 minutes to allow for the complete liberation of

iodine.[7]

Titrate the liberated iodine with the 0.005 N sodium thiosulfate solution until the yellow color

of the iodine has almost disappeared (pale yellow).[7][8]

Add 1-2 mL of the 1% starch solution. The solution will turn a deep blue-black color.[7][8]

Continue the titration with sodium thiosulfate, adding it drop by drop, until the blue color

completely disappears.

Record the volume of sodium thiosulfate solution used.
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Calculate the iodine content in mg/kg (ppm) using the appropriate formula.

General Protocol for Quantitative Rapid Test Kits
(Colorimetric Method)
The following is a generalized workflow for rapid test kits like the iCheck™, I-Reader®, and

WYD™ Iodine Checker, which are based on the spectrophotometric measurement of the

starch-iodine complex.[6][7]

Principle: Iodate in the salt sample reacts with potassium iodide in an acidic solution to form

triiodide ions, which then form a blue-colored complex with starch. The intensity of the blue

color, which is proportional to the iodine concentration, is measured by a portable photometer

or spectrophotometer.[6]

Equipment and Reagents (typically provided in the kit):

Portable photometer/spectrophotometer (e.g., iCheck™, I-Reader®, WYD™ Iodine Checker)

Reagent vials/solutions containing potassium iodide, an acidic buffer, and starch

Syringes and needles

Balance

Distilled water

General Procedure:

Sample Preparation: Accurately weigh a specified amount of the salt sample (e.g., 10 g for

iCheck™) and dissolve it in a defined volume of distilled water (e.g., 50 mL).[9]

Reagent Activation (if applicable): Some kits, like the iCheck™, may require the activation of

the reagent vial by adding an additive solution.[10]

Reaction: A specific volume of the salt solution is added to the reagent vial. The vial is then

mixed to allow the colorimetric reaction to occur. A waiting period (e.g., 5 minutes for

iCheck™) may be required for the color to fully develop.[10]
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Measurement: The reagent vial containing the colored solution is placed into the portable

photometer. The device measures the absorbance of the solution and calculates the iodine

concentration.

Calculation: The reading from the device, which is often in mg/L, is then converted to mg/kg

of iodine in the original salt sample, taking into account the initial weight of the salt and the

volume of water used for dissolution.[10]

Visualizing the Workflow and Decision-Making
Process
To further clarify the experimental process and aid in the selection of an appropriate testing

method, the following diagrams have been generated using Graphviz.
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Sample Preparation Reaction Measurement Result

Weigh Salt Sample Dissolve in Water Add Reagent(s) Incubate/Wait Measure Color Intensity Calculate Iodine Concentration

Start: Need to Measure Iodine

Access to Laboratory Facilities?

Portability and Field Use Required?

No

Use Iodometric Titration

Yes

High Sample Throughput Needed?

No

Use Quantitative Rapid Test Kit

Yes

No

Yes

Budget Constraints?

Consider iCheck or I-Reader

Higher Budget

Consider WYD or saltPAD

Lower Budget

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b031010?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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